Cas no 1806866-56-7 (3-(Aminomethyl)-2-chloro-4-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 3-(Aminomethyl)-2-chloro-4-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1806866-56-7
• MF: C₇H₇ClF₂N₂O
• MW: 208.593087434769
• CID: 4808847
• Update Time: 2025-06-20

3-(Aminomethyl)-2-chloro-4-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-chloro-4-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C7H7ClF2N2O/c8-6-3(1-11)5(7(9)10)4(13)2-12-6/h2,7,13H,1,11H2
• InChI Key： OHQMLBNXDGRGSN-UHFFFAOYSA-N
• SMILES： ClC1C(CN)=C(C(F)F)C(=CN=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 0.9
• Topological Polar Surface Area: 59.1

Additional information on 3-(Aminomethyl)-2-chloro-4-(difluoromethyl)-5-hydroxypyridine

Introduction to 3-(Aminomethyl)-2-chloro-4-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806866-56-7)

3-(Aminomethyl)-2-chloro-4-(difluoromethyl)-5-hydroxypyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1806866-56-7, represents a class of pyridine derivatives that exhibit promising biological activities. The structural features of this molecule, including the presence of an aminomethyl group, a chloro substituent, a difluoromethyl moiety, and a hydroxy group, contribute to its versatile reactivity and potential therapeutic applications.

The compound’s molecular framework is strategically designed to interact with biological targets, making it a valuable scaffold for drug discovery. The aminomethyl group serves as a nucleophilic site, enabling further functionalization through various chemical transformations. This feature is particularly useful in the synthesis of more complex molecules, such as peptidomimetics or protein inhibitors. Additionally, the chloro substituent at the 2-position enhances electrophilicity, facilitating reactions like nucleophilic aromatic substitution or cross-coupling reactions, which are common in medicinal chemistry.

The difluoromethyl group is a key structural element that imparts unique electronic properties to the molecule. Fluorine atoms are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity. In recent years, fluorinated compounds have been extensively studied due to their enhanced pharmacokinetic profiles and improved bioavailability. The incorporation of two fluorine atoms in this compound suggests potential advantages in terms of resistance to metabolic degradation and better membrane permeability.

The hydroxy group at the 5-position introduces polarity and hydrogen bonding capability into the molecule. This functional moiety can influence solubility and interactions with biological targets. Hydroxyl groups are commonly found in biologically active compounds and often play a crucial role in binding to enzymes or receptors. The presence of this group in 3-(Aminomethyl)-2-chloro-4-(difluoromethyl)-5-hydroxypyridine may enhance its affinity for certain therapeutic targets while also affecting its overall pharmacokinetic behavior.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such multifunctional scaffolds in drug design. The combination of these structural features makes 3-(Aminomethyl)-2-chloro-4-(difluoromethyl)-5-hydroxypyridine an attractive candidate for further exploration in medicinal chemistry. Researchers have leveraged computational methods to predict potential binding modes and interactions of this compound with various biological targets, including enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration.

In the realm of oncology research, pyridine derivatives have shown considerable promise as chemotherapeutic agents. The structural motifs present in 3-(Aminomethyl)-2-chloro-4-(difluoromethyl)-5-hydroxypyridine align well with known pharmacophores that disrupt cancer cell proliferation and survival pathways. For instance, studies have demonstrated that similar pyridine-based compounds can inhibit kinases or other enzymes critical for tumor growth. The unique combination of substituents in this molecule may confer selectivity against specific cancer cell lines while minimizing off-target effects.

Beyond oncology, this compound has also been investigated for its potential antimicrobial properties. The presence of electron-withdrawing groups like the chloro and difluoromethyl moieties can enhance interactions with bacterial enzymes or DNA gyrase inhibitors. Furthermore, the aminomethyl group provides a platform for derivatization into compounds with broader antimicrobial spectra. Such studies are particularly relevant in the context of rising antibiotic resistance challenges, where novel chemical entities are urgently needed.

The synthesis of 3-(Aminomethyl)-2-chloro-4-(difluoromethyl)-5-hydroxypyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include nucleophilic substitution reactions to introduce the aminomethyl group, protection-deprotection strategies to handle reactive functional groups, and fluorination techniques to incorporate the difluoromethyl moiety. Advances in catalytic systems have enabled more efficient and scalable synthesis routes for such complex molecules.

From a medicinal chemistry perspective, one of the most compelling aspects of this compound is its synthetic versatility. The presence of multiple reactive sites allows chemists to modify its structure in diverse ways, enabling rapid exploration of analog space. This flexibility is crucial for optimizing potency, selectivity, and pharmacokinetic properties during drug development. By systematically varying substituents or introducing additional functional groups derived from this scaffold, researchers can generate libraries of compounds for high-throughput screening.

The growing interest in fluorinated pyridines underscores their significance as pharmacophores across multiple therapeutic areas. The electronic effects induced by fluorine atoms can fine-tune molecular properties such as pKa values, lipophilicity indices (logP), and binding affinities. In particular, difluorinated analogs often exhibit superior metabolic stability compared to their hydrogen-containing counterparts, which is a critical factor for drug efficacy and safety.

In conclusion,3-(Aminomethyl)-2-chloro-4-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806866-56-7) stands as a testament to the innovative approaches being employed in modern drug discovery programs. Its unique structural composition offers numerous opportunities for further development into novel therapeutic agents with broad applications ranging from oncology to antimicrobial treatments. As research continues to uncover new biological functions and synthetic strategies for this class of compounds, it will remain an important focus for medicinal chemists seeking breakthrough treatments for human diseases.